Cas no 76806-40-1 (Benzene, 1,4-diisocyanato-2,5-dimethoxy-)

• Product Name: Benzene, 1,4-diisocyanato-2,5-dimethoxy-
• CAS No: 76806-40-1
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 537227
• PubChem ID: 22346044
• Update Time: 2025-04-19

Benzene, 1,4-diisocyanato-2,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-diisocyanato-2,5-dimethoxy-
• 1,4-diisocyanato-2,5-dimethoxybenzene
• SCHEMBL542663
• 76806-40-1
• DTXSID90625069

• Inchi： 1S/C10H8N2O4/c1-15-9-3-8(12-6-14)10(16-2)4-7(9)11-5-13/h3-4H,1-2H3
• InChI Key： YYBNIAYKDOAPCF-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=CC=1N=C=O)OC)N=C=O

Computed Properties

• Exact Mass: 220.04840674g/mol
• Monoisotopic Mass: 220.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 77.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes